Cas no 1105208-76-1 (1-(3,4-difluorophenyl)-3-{3-6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylpropyl}urea)

• Product Name: 1-(3,4-difluorophenyl)-3-{3-6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylpropyl}urea
• CAS No: 1105208-76-1
• MF: C₁₉H₁₇F₂N₅O₂
• MW: 385.367390394211
• CID: 5977075
• PubChem ID: 42144414
• Update Time: 2025-10-10

1-(3,4-difluorophenyl)-3-{3-6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylpropyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-3-{3-6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylpropyl}urea
• 1-(3,4-difluorophenyl)-3-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]urea
• 1-(3,4-difluorophenyl)-3-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)urea
• AKOS024501856
• 1-(3,4-difluorophenyl)-3-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}urea
• F5230-1287
• 1105208-76-1

• Inchi： 1S/C19H17F2N5O2/c20-15-3-2-14(12-16(15)21)24-19(28)23-8-1-11-26-18(27)5-4-17(25-26)13-6-9-22-10-7-13/h2-7,9-10,12H,1,8,11H2,(H2,23,24,28)
• InChI Key： GPTUFYLQQWZPJK-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C(F)=C1)C(NCCCN1N=C(C2=CC=NC=C2)C=CC1=O)=O

Computed Properties

• Exact Mass: 385.13503113g/mol
• Monoisotopic Mass: 385.13503113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.7Ų

Additional information on 1-(3,4-difluorophenyl)-3-{3-6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-ylpropyl}urea

1-(3,4-Difluorophenyl)-3-{3-[6-Oxo-3-(Pyridin-4-Yl)-1,6-Dihydropyridazin-1-Yl]Propyl}Urea: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-(3,4-difluorophenyl)-3-{3-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]propyl}urea (CAS No. 1105208-76-1) stands out as a fascinating molecule with potential applications in drug discovery and chemical synthesis. This compound is a complex urea derivative featuring a fluorinated aromatic ring, a pyridine moiety, and a dihydropyridazine structure. Its unique combination of functional groups makes it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

The molecular structure of this compound is characterized by its difluorophenyl group, which contributes to its electronic properties and potential bioavailability. The presence of the pyridine ring introduces aromaticity and enhances the molecule's stability, while the dihydropyridazine moiety adds complexity to its reactivity and pharmacokinetic profile. Recent studies have highlighted the importance of such heterocyclic structures in modulating biological activities, particularly in kinase inhibition and anti-inflammatory pathways.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound with greater accuracy. For instance, molecular docking studies have revealed that the compound exhibits strong binding affinity to several protein targets, including tyrosine kinases and cyclooxygenase enzymes. These findings suggest that it could serve as a lead compound for developing novel therapeutics targeting inflammatory diseases and cancer.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the urea linkage, the construction of the dihydropyridazine ring, and the introduction of fluorine atoms onto the aromatic ring. Researchers have optimized these steps to improve yield and purity, making large-scale production feasible for preclinical studies.

In terms of pharmacokinetics, preliminary studies indicate that this compound has favorable absorption properties due to its lipophilic nature. However, its metabolism and excretion pathways remain under investigation. Understanding these parameters is crucial for determining its suitability as an oral or parenteral drug delivery candidate.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinical trials. Its unique chemical architecture positions it as a promising candidate for addressing unmet medical needs in oncology and immunology.